4-(4-Phenylamino-[1,3,5]triazin-2-yl)-1H-pyrrole-2-carboxylic acid

• Molecular Formula: C14H11N5O2
• Molecular Weight: 281.27 g/mol
• IUPAC Name: 4-(4-anilino-1,3,5-triazin-2-yl)-1H-pyrrole-2-carboxylic acid
• InChI: InChI=1S/C14H11N5O2/c20-13(21)11-6-9(7-15-11)12-16-8-17-14(19-12)18-10-4-2-1-3-5-10/h1-8,15H,(H,20,21)(H,16,17,18,19)
• InChI Key: QRSNZWDAAYCTQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC=NC(=N2)C3=CNC(=C3)C(=O)O

Description

4-(4-Phenylamino-[1,3,5]triazin-2-yl)-1H-pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C14H11N5O2 and its molecular weight is 281.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 5 mL flask was charged with 4-(4-phenylamino-[1,3,5]triazin-2-yl)- 1 -(2,4,6-trimethyl-benzenesulfonyl)-1H-pyrrole-2-carboxylic acid methyl ester (0.12 mmol, 55 mg) in methanol (2 mL) and sodium hydroxide (0.5 mL, 1 N). The resulting mixture was heated at 80° C. for 5 hours then the solvent was evaporated under vacuum. The crude was dried under high vacuum. HPLC, Rt=4.1 min, FIA, ES+=282.1, ES−=280.2